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Dimethyl 1,4-

cyclohexanedicarboxylate

Cat. No.: B047422 Get Quote

An In-depth Technical Guide to Dimethyl 1,4-
cyclohexanedicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Dimethyl 1,4-cyclohexanedicarboxylate (DMCD), a versatile cycloaliphatic

diester. This document includes key data on its isomers, detailed experimental protocols for its

synthesis and common reactions, and visualizations of these chemical processes.

Core Physical and Chemical Properties
Dimethyl 1,4-cyclohexanedicarboxylate is a colorless liquid or a partially crystalline solid at

room temperature, depending on the isomeric ratio.[1][2] It is a mixture of cis and trans

isomers, each conferring different physical properties to the bulk material. This compound

serves as a crucial intermediate in the synthesis of various polymers and specialty chemicals.

[3]

Nomenclature and Identification
IUPAC Name: dimethyl cyclohexane-1,4-dicarboxylate[1]
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Synonyms: Dimethyl hexahydroterephthalate, 1,4-Cyclohexanedicarboxylic acid dimethyl

ester, DMCD[1][4]

CAS Number: 94-60-0 (for the mixture of isomers)[1]

Molecular Formula: C₁₀H₁₆O₄[1]

Molecular Weight: 200.23 g/mol [1]

Physicochemical Data
The properties of Dimethyl 1,4-cyclohexanedicarboxylate are significantly influenced by the

ratio of its cis and trans isomers. The trans isomer, being more symmetrical, has a higher

melting point and is a crystalline solid at room temperature, while the cis isomer is a liquid.

Property
Value (Mixture
of Isomers)

Value (cis-
isomer)

Value (trans-
isomer)

References

Melting Point 24-27 °C 14 °C 71 °C [1][5]

Boiling Point

265 °C (at 760

mmHg); 131-133

°C (at 11 mmHg)

- - [1][4]

Density
1.111 g/mL at 25

°C
- - [4]

Refractive Index n20/D 1.458 - - [4]

Solubility in

Water

12,000 mg/L at

25 °C
- - [1]

Vapor Pressure 1 mmHg at 85 °C - - [4]

Flash Point
113 °C (closed

cup)
- - [6]

Vapor Density 6.9 (vs air) - - [4]
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The primary industrial synthesis of Dimethyl 1,4-cyclohexanedicarboxylate involves the

hydrogenation of Dimethyl terephthalate (DMT). Key reactions involving DMCD include its

hydrolysis back to the dicarboxylic acid and its reduction to 1,4-cyclohexanedimethanol

(CHDM), a valuable monomer in the polymer industry.

Synthesis of Dimethyl 1,4-cyclohexanedicarboxylate via
Hydrogenation of Dimethyl Terephthalate
This process involves the catalytic hydrogenation of the aromatic ring of DMT. The choice of

catalyst and reaction conditions is crucial to achieve high selectivity and yield.

Synthesis of Dimethyl 1,4-cyclohexanedicarboxylate

Reaction Conditions

Dimethyl Terephthalate

Dimethyl 1,4-cyclohexanedicarboxylate

Hydrogenation

H₂ (Hydrogen)

Ru/Al₂O₃ Catalyst
(or other catalysts like Pd)

Pressure: 20-30 kg/cm²

Temperature: 100-180 °C
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Click to download full resolution via product page

Caption: Synthesis of Dimethyl 1,4-cyclohexanedicarboxylate from Dimethyl Terephthalate.

Objective: To synthesize Dimethyl 1,4-cyclohexanedicarboxylate by the catalytic

hydrogenation of Dimethyl terephthalate.

Materials:

Dimethyl terephthalate (DMT)

Ru/Al₂O₃ catalyst (or a similar palladium-based catalyst)[7]

Hydrogen gas (H₂)

Solvent (e.g., methanol or the product itself, Dimethyl 1,4-cyclohexanedicarboxylate)[8]

High-pressure autoclave reactor

Procedure:

Charge the autoclave reactor with Dimethyl terephthalate and the solvent. In some

processes, Dimethyl 1,4-cyclohexanedicarboxylate from a previous batch is used as the

solvent to improve solubility and reaction kinetics.[8]

Add the Ru/Al₂O₃ catalyst to the mixture.

Seal the reactor and purge it with nitrogen gas to remove any air.

Pressurize the reactor with hydrogen gas to the desired pressure, typically between 20 to 30

kg/cm ².[7]

Heat the reactor to the reaction temperature, generally maintained between 100 and 180 °C.

[7]

Maintain the reaction under constant stirring for a sufficient duration to ensure complete

hydrogenation of the aromatic ring. The reaction progress can be monitored by analyzing

samples for the disappearance of the starting material.
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After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess hydrogen gas.

Filter the reaction mixture to remove the catalyst.

The product, Dimethyl 1,4-cyclohexanedicarboxylate, can be purified by distillation under

reduced pressure.

Hydrolysis of Dimethyl 1,4-cyclohexanedicarboxylate
The ester groups of Dimethyl 1,4-cyclohexanedicarboxylate can be hydrolyzed under acidic

or basic conditions to yield 1,4-cyclohexanedicarboxylic acid.
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Hydrolysis of Dimethyl 1,4-cyclohexanedicarboxylate

Dimethyl 1,4-cyclohexanedicarboxylate

1,4-Cyclohexanedicarboxylic Acid

Hydrolysis

H₂O

Acid (H⁺) or
Base (OH⁻) Catalyst

Methanol (2 CH₃OH)
Byproduct

Reduction of Dimethyl 1,4-cyclohexanedicarboxylate

Dimethyl 1,4-cyclohexanedicarboxylate

1,4-Cyclohexanedimethanol

Reduction

H₂ (Hydrogen)

Copper-based Catalyst
(e.g., Copper Chromite)

Methanol (2 CH₃OH)
Byproduct

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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